Cas no 80887-45-2 (Benzonitrile, 4-(2,5-dimethyl-1-pyrrolidinyl)-)

• Product Name: Benzonitrile, 4-(2,5-dimethyl-1-pyrrolidinyl)-
• CAS No: 80887-45-2
• MF: C₁₃H₁₆N₂
• MW: 200.279542922974
• CID: 704859
• PubChem ID: 71421079
• Update Time: 2025-04-19

Benzonitrile, 4-(2,5-dimethyl-1-pyrrolidinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(2,5-dimethyl-1-pyrrolidinyl)-
• 4-(2,5-dimethylpyrrolidin-1-yl)benzonitrile
• 80887-45-2
• DTXSID00840246

• Inchi： 1S/C13H16N2/c1-10-3-4-11(2)15(10)13-7-5-12(9-14)6-8-13/h5-8,10-11H,3-4H2,1-2H3
• InChI Key： ONIQLEIXQLBMMA-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(C#N)=CC=2)C(C)CCC1C

Computed Properties

• Exact Mass: 200.131348519g/mol
• Monoisotopic Mass: 200.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 27Ų